Cas no 1805490-24-7 (2-Amino-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805490-24-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4803442
• Update Time: 2025-10-18

2-Amino-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2O/c1-13-4-2-5(7(8,9)10)6(11)12-3-4/h2-3H,1H3,(H2,11,12)
• InChI Key： IEENTZTWPMWAJX-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805490-24-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805490-24-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by the presence of a trifluoromethyl group and a methoxy substituent, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and other pharmacologically relevant compounds.

One of the most notable applications of 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine is its incorporation into small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

In addition to its role in kinase inhibition, this compound has also been investigated for its antiviral properties. Research conducted by a team at the University of California, San Francisco, revealed that derivatives of 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine exhibited potent activity against RNA viruses, including SARS-CoV-2. The study, published in Antiviral Research, identified the compound's ability to interfere with viral replication by targeting the RNA-dependent RNA polymerase (RdRp) enzyme.

Another area of interest is the use of 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine in the synthesis of fluorescent probes for bioimaging. A recent publication in Chemical Communications described the development of a pyridine-based probe that selectively binds to amyloid-beta aggregates, a hallmark of Alzheimer's disease. The probe's fluorescence properties were attributed to the electronic effects of the trifluoromethyl and methoxy groups, enabling high-resolution imaging of pathological aggregates in vitro and in vivo.

Despite these promising findings, challenges remain in the optimization of 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine-based compounds for clinical use. Issues such as bioavailability, toxicity, and synthetic scalability need to be addressed. However, ongoing research efforts, including structure-activity relationship (SAR) studies and computational modeling, are expected to yield improved derivatives with enhanced pharmacological profiles.

In conclusion, 2-Amino-5-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805490-24-7) represents a versatile scaffold in chemical biology and drug discovery. Its applications span from kinase inhibition and antiviral therapy to bioimaging, underscoring its potential as a cornerstone in the development of next-generation therapeutics. Future studies will likely focus on refining its properties and expanding its utility in addressing unmet medical needs.